1,2,3-Tribenzyloxy-2-methylpropane

• CAS No.: 58021-00-4
• Molecular Formula: C25H28O3
• Molecular Weight: 376.5 g/mol
• IUPAC Name: [2-methyl-1,3-bis(phenylmethoxy)propan-2-yl]oxymethylbenzene
• InChI: InChI=1S/C25H28O3/c1-25(28-19-24-15-9-4-10-16-24,20-26-17-22-11-5-2-6-12-22)21-27-18-23-13-7-3-8-14-23/h2-16H,17-21H2,1H3
• InChI Key: GMJBPRLVRFKYEC-UHFFFAOYSA-N
• Canonical SMILES: CC(COCC1=CC=CC=C1)(COCC2=CC=CC=C2)OCC3=CC=CC=C3

Description

1,2,3-Tribenzyloxy-2-methylpropane is a useful research compound. Its molecular formula is C25H28O3 and its molecular weight is 376.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 Benzyloxymethyl-1-methylethane-1,2-diol (2g) in dimethyl formamide (25 ml) was treated with a slight excess of sodium hydride (0.6g) at ambient temperature for 1h, then 90° for 15 mins. The product was then treated with benzyl chloride (4g) and 1,2,3-tribenzyloxy-2-methylpropane was isolated by evaporation of the solvent followed by chromatography on silica gel eluted with 9/1 methylene chloride/ether. The desired product was a colourless oil whose structure was confirmed by n.m.r.